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Compound of Interest

Compound Name: but-2-ynedinitrile

Cat. No.: B094463

This guide provides essential safety information, troubleshooting protocols, and frequently
asked questions for researchers, scientists, and drug development professionals working with
dicyanoacetylene (CaNz). Due to its highly energetic nature, strict adherence to safety protocols
IS mandatory to prevent explosive decompaosition.

Frequently Asked Questions (FAQSs)

Q1: What is dicyanoacetylene and what makes it so unstable?

Al: Dicyanoacetylene, also known as carbon subnitride or but-2-ynedinitrile, is a linear
molecule with the structure N=C-C=C-C=N.[1][2] Its instability is primarily due to its high
positive (endothermic) heat of formation (+500.4 kJ/mol), meaning a large amount of energy is
stored within its chemical bonds.[1][2] This energy can be released explosively as the molecule
decomposes into its more stable elements, carbon powder and nitrogen gas.[1][2]

Q2: What are the primary hazards associated with dicyanoacetylene?
A2: The main hazards are:

o Explosive Potential: The pure compound and its concentrated solutions are potentially
explosive.[3][4]

» Flammability: It is an extremely flammable liquid. When burned with oxygen, it produces one
of the hottest known chemical flames at 4990 °C (9010 °F).[1]
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o Toxicity: It is considered a toxic compound, and its high vapor pressure at room temperature
presents a significant inhalation hazard.[3][4]

» Polymerization: At room temperature, especially in the presence of oxygen or light, it
polymerizes into a dark solid.[3]

Q3: What are the correct procedures for storing dicyanoacetylene?
A3: Dicyanoacetylene must be stored under specific conditions to ensure stability:

o Temperature: It should only be stored at very low temperatures, such as in a dewar with dry
ice (-78 °C) or liquid nitrogen.[4] At dry ice temperatures, it can be kept almost indefinitely.[3]

[4]
o Atmosphere: It must be kept away from oxygen and light.[3]

o Form: Diluted solutions of dicyanoacetylene in inert solvents are significantly more stable
and can be safely kept under standard conditions.[3]

o Duration: Pure dicyanoacetylene should not be stored for long periods.[4]
Q4: What are the visual signs of dicyanoacetylene decomposition or polymerization?

A4: The primary visual indicator is a change in color. Pure dicyanoacetylene is a colorless
liquid.[1] If it begins to turn dark or a black solid forms, it is undergoing polymerization.[1]

Q5: How can | safely handle dicyanoacetylene during an experiment?

A5: All handling of dicyanoacetylene must be performed in a well-ventilated chemical fume
hood.[3][4] Whenever possible, use dilute solutions in inert solvents to improve stability.[3]
Maintain low temperatures for reactions involving the neat compound.

Q6: What is the proper disposal method for dicyanoacetylene?

A6: Dicyanoacetylene can be safely disposed of by burning it outdoors. Extreme caution is
necessary due to the exceptionally hot flame and the toxicity of the vapors produced.
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Observed Problem

Immediate Preventative

Probable Cause

Corrective Action

Measures

Solution is darkening

Immediately cool the

sample to dry ice

Store the compound
at or below -78 °C,

protect it from light

or forming a dark Polymerization
id temperature (-78 °C) and oxygen, and use
solid.
or below. freshly prepared
solutions.[3]
Never store pure or
concentrated
CRITICAL DANGER. dicyanoacetylene in a
Do not approach. sealed container
Rapid pressure ] Evacuate the area above its
) ) Explosive ) )
increase in a closed N immediately and recommended low
Decomposition o -
system. initiate your facility's storage temperature.
emergency response Use appropriate
protocol. pressure-relief
systems for all
reactions.
Ensure you are Due to its high vapor
working in a certified pressure and toxicity,
Strong, unusual odor chemical fume hood. always handle in a
Vapor Leak

detected.

Check all connections
and seals in your

apparatus for leaks.

fume hood and ensure
apparatus is gas-tight.

[3]4]

Quantitative Data Summary

The following table summarizes key physical and thermodynamic properties of

dicyanoacetylene.
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Property Value Reference(s)
Chemical Formula CaN:2

Molar Mass 76.058 g-mol—1 [1]
Appearance Colorless volatile liquid [1]

Melting Point 20.5 °C (68.9 °F; 293.6 K) [1]

Boiling Point 76.5 °C (169.7 °F; 349.6 K) [1]

Standard Enthalpy of

_ +500.4 kJ/mol [1]I2]
Formation (AfHOG )
Recommended Storage
<-78 °C (Dry Ice) [31[4]
Temperature
Flame Temperature (in O2) 4990 °C (9010 °F; 5260 K) [1]

Flame Temperature (in Os,
_ > 5730 °C (10340 °F; 6000 K) [1]
high pressure)

Experimental Protocols
Protocol 1: Safe Storage and Handling of Neat
Dicyanoacetylene

» Receiving: Upon receipt, immediately inspect the container within a fume hood for any signs
of polymerization (darkening). If the material is compromised, do not handle it further and
consult with safety personnel.

o Storage: Place the container in a secondary, non-sealed container and store it in a dewar
filled with dry ice or in a freezer rated for -80 °C. The storage area must be clearly labeled
with appropriate hazard warnings.

» Dispensing: Pre-cool all apparatus (syringes, glassware) that will contact the neat liquid to at
least 0 °C. Perform the transfer inside a chemical fume hood, minimizing the time the
container is open.
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 Inert Atmosphere: After dispensing, flush the headspace of the primary container with an
inert gas (e.g., argon or nitrogen) before re-sealing and returning to low-temperature storage.

Protocol 2: Preparation and Use of Dilute
Dicyanoacetylene Solutions

¢ Solvent Selection: Choose a dry, inert solvent in which dicyanoacetylene is soluble (e.g.,
various organic solvents).

o Apparatus Setup: Assemble the reaction glassware inside a chemical fume hood. Ensure the
system can be maintained under an inert atmosphere.

e Cooling: Cool the solvent to 0 °C or below using an appropriate cooling bath.

 Dilution: While maintaining a positive pressure of inert gas, slowly add the required amount
of neat dicyanoacetylene to the cold, stirring solvent.

e Reaction: The resulting dilute solution is significantly more stable for use in experiments at
standard temperatures.[3] However, it is best practice to use the solution immediately after
preparation.

Visualizations
Caption: Dicyanoacetylene's explosive decomposition pathway.
Caption: Decision workflow for safe handling of dicyanoacetylene.

Caption: Troubleshooting logic for unexpected events.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Dicyanoacetylene Handling & Safety Technical Support
Center]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094463#preventing-explosive-decomposition-of-
dicyanoacetylene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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